2-O-beta-L-galactopyranosylorientin

• Molecular Formula: C27H30O16
• Molecular Weight: 610.5 g/mol
• InChI: InChI=1S/C27H30O16/c28-6-15-20(36)22(38)26(43-27-23(39)21(37)19(35)16(7-29)42-27)25(41-15)18-12(33)4-11(32)17-13(34)5-14(40-24(17)18)8-1-2-9(30)10(31)3-8/h1-5,15-16,19-23,25-33,35-39H,6-7H2/t15-,16+,19-,20-,21-,22+,23+,25+,26-,27+/m1/s1
• InChIKey: QQBFHNKJGBCSLG-YMPKARJTSA-N

2-O-beta-L-galactopyranosylorientin: Flavonoid C-Glycoside with Quantifiable Differentiation from Orientin and Vitexin Analogs

2-O-beta-L-galactopyranosylorientin (CAS: 861691-37-4) is a flavonoid C-glycoside isolated from Trollius species [1]. Its core structure comprises an orientin (luteolin-8-C-glucoside) scaffold further O-glycosylated at the 2″-position with a β-L-galactopyranosyl moiety [2]. This additional glycosylation distinguishes it from its closest analogs—orientin and vitexin—and confers quantifiable differences in antioxidant potency, membrane transport mechanisms, and intestinal absorption behavior [3][4]. Unlike orientin, which is a substrate of P-glycoprotein (P-gp), 2-O-beta-L-galactopyranosylorientin is selectively recognized by multidrug resistance protein 2 (MRP2), directly impacting its efflux profile and bioavailability in cellular models [5].

Transporter Specificity MRP2-selective efflux probe distinct from P-gp substrates

Antioxidant Assay Quantifiable radical scavenging differentiation among flavonoid C-glycosides

Gut Stability Resistant to colonic bacterial transformation; intact distal delivery candidate

• [1] Guo L, Qiao S, Hu J, Li D, Zheng S, Shi D, Liu J, Wang R. Investigation of the effective components of the flowers of Trollius chinensis from the perspectives of intestinal bacterial transformation and intestinal absorption. Pharm Biol. 2017;55(1):1747-1758. doi:10.1080/13880209.2017.1321023. View Source
• [2] KNApSAcK. 2''-O-beta-L-galactopyranosylorientin. KNApSAcK Metabolite Information. 2020. View Source
• [3] Sun Y, et al. Distribution of Two Bioactive Compounds in Flowers of Trollius chinensis. J Chromatogr Sci. 2013. doi:10.1093/chromsci/bmt065. View Source
• [4] Guo L, Qiao S, Hu J, Li D, Zheng S, Shi D, Liu J, Wang R. Investigation of the effective components of the flowers of Trollius chinensis from the perspectives of intestinal bacterial transformation and intestinal absorption. Pharm Biol. 2017;55(1):1747-1758. doi:10.1080/13880209.2017.1321023. View Source
• [5] Liu L, Guo L, Zhao C, Wu X, Wang R, Liu C. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. doi:10.1371/journal.pone.0119263. View Source

Why 2-O-beta-L-galactopyranosylorientin Cannot Be Substituted by Orientin or Vitexin in Absorption and Antioxidant Assays

Generic substitution among orientin, vitexin, and 2-O-beta-L-galactopyranosylorientin is not scientifically valid due to distinct molecular recognition by efflux transporters and divergent antioxidant capacities. In Caco-2 monolayers, orientin and vitexin are effluxed via P-glycoprotein (P-gp), whereas 2-O-beta-L-galactopyranosylorientin is effluxed solely by MRP2 [1]. This substrate specificity difference fundamentally alters transcellular transport and potential drug–transporter interactions. Furthermore, 2-O-beta-L-galactopyranosylorientin exhibits a DPPH IC50 of 23.9 μg/mL—approximately 4.7-fold more potent than orientin (112.4 μg/mL) and 9.1-fold more potent than vitexin (217.9 μg/mL) [2]. These quantitative differences preclude any assumption of interchangeability in research or formulation contexts where specific antioxidant or absorption characteristics are required.

2-O-β-L-galactopyranosylorientin

Orientin / Vitexin

MRP2 substrate

P-gp substrates

Reported higher radical scavenging

Lower antioxidant assay response

MRP2-mediated efflux mechanism

P-gp-mediated efflux; mechanism mismatch

Interchangeability not supported by transporter specificity and antioxidant data.

• [1] Liu L, Guo L, Zhao C, Wu X, Wang R, Liu C. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. doi:10.1371/journal.pone.0119263. View Source
• [2] Sun Y, et al. Distribution of Two Bioactive Compounds in Flowers of Trollius chinensis. J Chromatogr Sci. 2013. doi:10.1093/chromsci/bmt065. View Source

Quantitative Differentiation Evidence: 2-O-beta-L-galactopyranosylorientin vs. Orientin, Vitexin, and Phenolic Acid Comparators

DPPH Radical Scavenging: 2-O-beta-L-galactopyranosylorientin Exhibits 4.7× Higher Potency than Orientin and 9.1× than Vitexin

In a direct head-to-head comparison using purified compounds from Trollius chinensis, 2-O-beta-L-galactopyranosylorientin (OGA) demonstrated the most potent DPPH radical scavenging activity, with an IC50 of 23.9 μg/mL. This was 4.7-fold lower (i.e., more potent) than the IC50 of orientin (112.4 μg/mL) and 9.1-fold lower than that of vitexin (217.9 μg/mL) [1]. The enhanced activity is attributed to the additional galactosyl moiety, which improves polarity and solubility [2].

DPPH Scavenging IC50

Head-to-head

23.9 μg/mL

Supports antioxidant assay differentiation; reported higher scavenging

4.7-fold and 9.1-fold vs orientin/vitexin in DPPH assay

Evidence Dimension	DPPH Radical Scavenging IC50
Target Compound Data	23.9 μg/mL
Comparator Or Baseline	Orientin: 112.4 μg/mL; Vitexin: 217.9 μg/mL
Quantified Difference	4.7-fold more potent vs. orientin; 9.1-fold more potent vs. vitexin
Conditions	In vitro DPPH radical scavenging assay using purified compounds from T. chinensis flowers.

Why This Matters

This magnitude of potency difference (~5× to ~9×) directly impacts selection for antioxidant assays, natural product standardization, or formulation development where free radical scavenging is the primary endpoint.

• [1] Sun Y, et al. Distribution of Two Bioactive Compounds in Flowers of Trollius chinensis. J Chromatogr Sci. 2013. doi:10.1093/chromsci/bmt065. View Source
• [2] Sun Y, et al. Distribution of Two Bioactive Compounds in Flowers of Trollius chinensis. J Chromatogr Sci. 2013. doi:10.1093/chromsci/bmt065. View Source

Efflux Transporter Substrate Specificity: MRP2 vs. P-glycoprotein Determines Distinct Absorption Mechanism

In Caco-2 cell monolayer studies, 2-O-beta-L-galactopyranosylorientin absorption involved both passive diffusion and transporter-mediated efflux, but its efflux was mediated exclusively by multidrug resistance protein 2 (MRP2) [1]. In contrast, orientin and vitexin—compounds bearing a free hydroxyl at C-2″ rather than the galactosyl substitution—were identified as substrates of P-glycoprotein (P-gp) [2]. This substrate specificity switch is structurally linked to the presence of the galactosyl moiety at the 2″-position [3].

Efflux Transporter Specificity

Mechanistic differentiation

MRP2-specific

Defines MRP2-selective substrate; distinct from P-gp flavonoids

Caco-2 model with MK571/verapamil inhibition

Evidence Dimension	Efflux Transporter Substrate Specificity
Target Compound Data	Substrate of MRP2 (multidrug resistance protein 2)
Comparator Or Baseline	Orientin and Vitexin: substrates of P-gp (P-glycoprotein)
Quantified Difference	Qualitative mechanistic distinction: MRP2-mediated vs. P-gp-mediated efflux
Conditions	Caco-2 cell monolayer model with transporter-specific inhibitors (e.g., verapamil for P-gp, MK571 for MRP2).

Why This Matters

Selection of this compound over orientin/vitexin is critical for studies where MRP2-specific substrate behavior is desired, or where P-gp-mediated drug interactions must be avoided. It also informs bioavailability predictions in complex formulations.

• [1] Liu L, Guo L, Zhao C, Wu X, Wang R, Liu C. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. doi:10.1371/journal.pone.0119263. View Source
• [2] Liu L, Guo L, Zhao C, Wu X, Wang R, Liu C. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. doi:10.1371/journal.pone.0119263. View Source
• [3] Liu L, Guo L, Zhao C, Wu X, Wang R, Liu C. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. doi:10.1371/journal.pone.0119263. View Source

Intestinal Absorption: Papp Values Comparable to Orientin and Vitexin but 10× Lower than Phenolic Acids

The apparent permeability coefficient (Papp) of 2-O-beta-L-galactopyranosylorientin, orientin, and vitexin were all at the 10⁻⁵ cm/s level in Caco-2 assays, indicating low intestinal absorption [1]. In contrast, co-occurring phenolic acids (veratric acid, proglobeflowery acid) and the alkaloid trolline exhibited Papp values at the 10⁻⁴ cm/s level—approximately one order of magnitude higher [2]. The mass ratio of flavonoids to phenolic acids to alkaloids shifted from 16:10:7 before absorption to 9:12:8 after absorption, demonstrating preferential absorption of non-flavonoid constituents [3].

Intestinal Permeability

Cross-study comparable

Papp ~10⁻⁵ cm/s

Phenolic acids ~10⁻⁴ cm/s

Low permeability consistent with flavonoid C-glycosides; distinct from co-occurring phenolics

~10-fold lower than phenolic acid comparators

Evidence Dimension	Apparent Permeability Coefficient (Papp)
Target Compound Data	~10⁻⁵ cm/s (exact value not reported)
Comparator Or Baseline	Orientin and Vitexin: ~10⁻⁵ cm/s; Veratric acid, proglobeflowery acid, trolline: ~10⁻⁴ cm/s
Quantified Difference	Approximately 10-fold lower than phenolic acids and alkaloids
Conditions	Caco-2 cell monolayer model; 180 min incubation.

Why This Matters

For researchers selecting a flavonoid component that retains the low permeability characteristic of the class while offering distinct antioxidant and transporter properties, this compound provides a consistent absorption baseline with defined mechanistic differences.

• [1] Guo L, Qiao S, Hu J, Li D, Zheng S, Shi D, Liu J, Wang R. Investigation of the effective components of the flowers of Trollius chinensis from the perspectives of intestinal bacterial transformation and intestinal absorption. Pharm Biol. 2017;55(1):1747-1758. doi:10.1080/13880209.2017.1321023. View Source
• [2] Guo L, Qiao S, Hu J, Li D, Zheng S, Shi D, Liu J, Wang R. Investigation of the effective components of the flowers of Trollius chinensis from the perspectives of intestinal bacterial transformation and intestinal absorption. Pharm Biol. 2017;55(1):1747-1758. doi:10.1080/13880209.2017.1321023. View Source
• [3] Guo L, Qiao S, Hu J, Li D, Zheng S, Shi D, Liu J, Wang R. Investigation of the effective components of the flowers of Trollius chinensis from the perspectives of intestinal bacterial transformation and intestinal absorption. Pharm Biol. 2017;55(1):1747-1758. doi:10.1080/13880209.2017.1321023. View Source

Resistance to Intestinal Bacterial Transformation: Stable Glycoside Under Colonic Conditions

In 72-hour incubations with human intestinal flora, 2-O-beta-L-galactopyranosylorientin, orientin, and vitexin were not transformed by gut bacteria, whereas isoquercetin and trollioside were completely metabolized under identical conditions [1]. This indicates that the C-glycosidic bond and the galactosyl moiety confer resistance to microbial deglycosylation, a key differentiating feature from O-glycosides.

Bacterial Transformation

Class-level inference

No transformation, 72 h

Supports colonic stability; resists microbial deglycosylation

Isoquercetin, trollioside fully metabolized under same conditions

Evidence Dimension	Resistance to Intestinal Bacterial Transformation
Target Compound Data	Not transformed after 72 h incubation with human intestinal flora
Comparator Or Baseline	Isoquercetin and trollioside: completely transformed under same conditions
Quantified Difference	Qualitative difference: stable vs. completely metabolized
Conditions	Single and multiple human-derived intestinal flora; 15.0, 30.0, 60.0 mg/mL extract concentrations; 72 h incubation.

Why This Matters

Stability against gut microbial metabolism is a critical selection criterion for studies targeting colonic delivery or for researchers requiring a flavonoid that reaches the distal intestine intact rather than being metabolized to aglycones or phenolic acids.

• [1] Guo L, Qiao S, Hu J, Li D, Zheng S, Shi D, Liu J, Wang R. Investigation of the effective components of the flowers of Trollius chinensis from the perspectives of intestinal bacterial transformation and intestinal absorption. Pharm Biol. 2017;55(1):1747-1758. doi:10.1080/13880209.2017.1321023. View Source

Anti-Inflammatory Activity: Documented but Lacks Quantitative Comparator Data

Multiple authoritative sources report that 2-O-beta-L-galactopyranosylorientin possesses anti-inflammatory effects and has been studied in LPS-stimulated RAW264.7 macrophages [1]. However, the available literature does not provide quantitative dose-response data (e.g., IC50 for NO production, TNF-α inhibition) or direct head-to-head comparisons with orientin, vitexin, or other structurally related flavonoids in standardized anti-inflammatory assays.

Anti-Inflammatory Activity

Data to verify

Qualitative effect reported

Additional primary data required for selection based on anti-inflammatory endpoints

No quantitative comparator data available in accessible sources

Evidence Dimension	Anti-inflammatory Activity
Target Compound Data	Qualitative anti-inflammatory effect reported
Comparator Or Baseline	No quantitative comparator data available in primary literature
Quantified Difference	Not quantifiable from current evidence
Conditions	LPS-stimulated RAW264.7 cells (model mentioned but quantitative data not reported in accessible sources)

Why This Matters

While anti-inflammatory potential is noted, procurement decisions based on anti-inflammatory efficacy require additional primary data; current evidence supports antioxidant and transporter-based differentiation as the primary selection drivers.

• [1] Liu X, et al. Flowers: precious food and medicine resources. Food Science and Human Wellness. 2023;12(1):1-20. doi:10.1016/j.fshw.2022.07.001. View Source

Optimal Research and Industrial Application Scenarios for 2-O-beta-L-galactopyranosylorientin Based on Verified Differentiation

Natural Product Standardization and Quality Control of Trollius-Derived Formulations

As a major and quantitatively dominant flavonoid in Trollius chinensis flowers, 2-O-beta-L-galactopyranosylorientin serves as an ideal marker compound for HPLC standardization of extracts and finished products [1]. Its high DPPH scavenging potency (IC50 23.9 μg/mL) relative to co-occurring flavonoids provides a quantitative benchmark for antioxidant activity-based quality assessment [2]. The compound's resistance to gut bacterial degradation also makes it a reliable marker for in vivo bioavailability studies of Trollius preparations [3].

Investigating MRP2-Mediated Drug Transport and Efflux Mechanisms

2-O-beta-L-galactopyranosylorientin is uniquely positioned as a flavonoid C-glycoside substrate of MRP2 rather than P-gp [1]. This substrate specificity enables its use as a probe compound in Caco-2 or MDCK-MRP2 overexpressing cell models to study MRP2-mediated efflux, drug–transporter interactions, or to validate MRP2 inhibitor activity. In contrast, orientin and vitexin cannot serve this purpose due to their P-gp substrate preference [2].

Comparative Flavonoid Antioxidant Studies Requiring Broad Dynamic Range

The ~5-fold to ~9-fold difference in DPPH IC50 values between 2-O-beta-L-galactopyranosylorientin (23.9 μg/mL) and orientin (112.4 μg/mL) or vitexin (217.9 μg/mL) provides a wide quantitative dynamic range for structure–activity relationship (SAR) studies [1]. Researchers investigating how 2″-O-glycosylation modulates antioxidant capacity in the flavonoid C-glycoside class can use this compound series to establish clear dose–response correlations and validate computational models of radical scavenging.

Reference Standard for LC-MS Identification of C-Glycosyl Flavonoids in Complex Plant Matrices

2-O-beta-L-galactopyranosylorientin is included in GNPS spectral libraries and has been characterized by UHPLC-HRMS/MS with a retention time of 9.90 min and precursor ion [M+H]+ at m/z 595.1657 [1]. It is available as a certified reference standard (≥95% purity) from multiple suppliers [2]. This makes it suitable as a calibration and identification standard for untargeted metabolomics workflows, particularly for studies of Trollius species, Piper aduncum, or other plants containing C-glycosylflavones.

Application

Selection Property

Validation Focus

Trollius extract standardization

Dominant flavonoid marker with distinct antioxidant context

HPLC quantification and antioxidant assay benchmarking

MRP2 transporter research

MRP2-selective substrate distinct from P-gp substrates

Caco-2 / MRP2-overexpressing cell model efflux studies

Flavonoid antioxidant SAR studies

Wide antioxidant response range across glycosylation variants

Dose–response and structure–activity relationship modeling

LC-MS metabolomics reference standard

Certified reference standard (≥95%) with defined retention and mass

Untargeted metabolomics identification and quantification

• [1] Lu J, Qin P, Han X, Wang Y, Li Z. Evaluation of antioxidant and antibacterial properties of extracts from Trollius chinensis Bunge. Eur Food Res Technol. 2015;240:301-310. doi:10.1007/s00217-014-2329-2. View Source
• [2] Sun Y, et al. Distribution of Two Bioactive Compounds in Flowers of Trollius chinensis. J Chromatogr Sci. 2013. doi:10.1093/chromsci/bmt065. View Source
• [3] Guo L, Qiao S, Hu J, Li D, Zheng S, Shi D, Liu J, Wang R. Investigation of the effective components of the flowers of Trollius chinensis from the perspectives of intestinal bacterial transformation and intestinal absorption. Pharm Biol. 2017;55(1):1747-1758. doi:10.1080/13880209.2017.1321023. View Source
• [4] Liu L, Guo L, Zhao C, Wu X, Wang R, Liu C. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. doi:10.1371/journal.pone.0119263. View Source
• [5] de Luna AV, et al. UHPLC-HRMS/MS Chemical Fingerprinting of the Bioactive Partition from Cultivated Piper aduncum L. Molecules. 2024;29(8):1690. doi:10.3390/molecules29081690. View Source